7-[(E)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enyl]-9-methylpurin-9-ium-6-amine
Overview
Description
Agelasine D is a bioactive alkaloid that was initially isolated from a marine sponge species (Agelas sp.). It belongs to a class of compounds known as pyrrole-imidazole alkaloids (PIAs) . These compounds are intriguing due to their diverse biological activities, including antibacterial and cytotoxic effects .
Molecular Structure Analysis
The molecular structure of Agelasine D consists of a pyrrole-imidazole core , which imparts its unique properties. The specific arrangement of nitrogen atoms and aromatic rings contributes to its biological activity .
Chemical Reactions Analysis
Agelasine D exhibits a broad spectrum of antibacterial activities. It affects both Gram-positive and Gram-negative bacteria, including aerobes and anaerobes. Notably, it also demonstrates efficacy against Mycobacterium tuberculosis . Further investigations into its chemical reactivity and potential derivatives are essential for understanding its mode of action.
Scientific Research Applications
Antibacterial and Cytotoxic Activities
Agelasine D has been identified as having significant antibacterial and cytotoxic properties. A study highlights its broad spectrum of antibacterial activities, including effects on Mycobacterium tuberculosis and various Gram-positive and Gram-negative bacteria. It also exhibits profound cytotoxic activity against several cancer cells, including multidrug-resistant cell lines. This compound is originally isolated from a marine sponge (Agelas sp.) (Vik et al., 2006).
Antifouling Activity
Agelasine D, along with its analogs, displays strong inhibitory effects on the settlement of Balanus improvisus cypris larvae. This suggests potential applications as an antifouling agent in marine coatings (Sjögren et al., 2008).
Inhibition of Na, K-ATPase
Agelasine D is part of a novel group of bicyclic diterpenoids that exhibit inhibitory effects on the enzymic reactions of Na, K-ATPase. These compounds were isolated from the Okinawan sea sponge Agelas sp. (Nakamura et al., 1984).
Osteoclastogenesis Suppression
This compound suppresses receptor activator of nuclear factor κB ligand (RANKL)-induced osteoclastogenesis, which is vital for bone health. It down-regulates multiple signaling pathways involved in osteoclast differentiation, suggesting potential therapeutic application in osteoporosis treatment (Kang et al., 2014).
Targeting Dormant Mycobacterium Tuberculosis
Agelasine D binds to a potential target protein in Mycobacterium tuberculosis, indicating its efficacy against dormant tuberculosis bacilli. This discovery is crucial given the challenge of tuberculosis dormancy in treatment (Arai et al., 2014).
Antimicrobial Metabolite
Agelasine D is identified among several new alkaloids isolated from marine sponges exhibiting antimicrobial activities against various pathogens, including Cryptococcus neoformans and Staphylococcus aureus (Yang et al., 2012).
Properties
IUPAC Name |
7-[(E)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enyl]-9-methylpurin-9-ium-6-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H40N5/c1-18(12-15-31-17-30(6)24-22(31)23(27)28-16-29-24)8-10-20-19(2)9-11-21-25(3,4)13-7-14-26(20,21)5/h12,16-17,20-21H,2,7-11,13-15H2,1,3-6H3,(H2,27,28,29)/q+1/b18-12+/t20-,21-,26+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYYRJIBWNZAJDQ-XGBZQHFCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1C=[N+](C2=NC=NC(=C21)N)C)CCC3C(=C)CCC4C3(CCCC4(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\CN1C=[N+](C2=NC=NC(=C21)N)C)/CC[C@H]3C(=C)CC[C@@H]4[C@@]3(CCCC4(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H40N5+ | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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